Cas no 2172143-70-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid
• CAS No: 2172143-70-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6470466
• PubChem ID: 165541877
• Update Time: 2025-06-08

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid
• 1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]piperidine-3-carboxylic acid
• EN300-1544579
• 1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]piperidine-3-carboxylic acid
• EN300-1480777
• 2172143-70-1
• EN300-1570710
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]piperidine-3-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-15-5-6-19(16-30)27(32)33)18-11-13-20(14-12-18)29-28(34)35-17-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,18-20,25H,5-6,11-17H2,(H,29,34)(H,32,33)
• InChI Key： BCKXLEFKCTZQPN-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid (CAS No. 2172143-70-1)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid, identified by its CAS number 2172143-70-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, a cyclohexanecarbonyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and development.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. In this compound, the piperidine moiety is further functionalized with a cyclohexanecarbonyl group, which can influence the conformational flexibility and electronic properties of the molecule. This structural feature is particularly relevant in the design of protease inhibitors and other enzyme-targeting agents, where precise spatial orientation of functional groups is critical for optimal binding.

The fluorenylmethoxycarbonyl (Fmoc) protecting group at the amino position is a hallmark of peptide synthesis methodologies but also serves as a versatile handle for further chemical modifications. The Fmoc group not only protects the amino functionality during synthetic procedures but also provides a site for selective deprotection, allowing for controlled release of the amine in later stages of drug development. This characteristic makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid a promising intermediate in the synthesis of more complex peptidomimetics and protein-based therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. Studies suggest that the fluorenylmethoxycarbonyl moiety may interact with hydrophobic pockets in protein active sites, while the piperidine and cyclohexanecarbonyl groups could engage in hydrogen bonding or π-stacking interactions. These insights are crucial for rational drug design and for optimizing the pharmacokinetic properties of derivatives derived from this scaffold.

The potential applications of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid extend beyond traditional small-molecule drug development. Its structural features make it an attractive building block for conjugates that combine therapeutic agents with imaging probes or targeting ligands. Such conjugates could revolutionize diagnostic imaging techniques and targeted therapy strategies, particularly in oncology and neurology where precise localization of therapeutic agents is essential.

In the realm of medicinal chemistry, the synthesis of analogs derived from this compound has been explored to modulate its biological activity. By varying substituents on the fluorenylmethoxycarbonyl, piperidine, or cyclohexanecarbonyl moieties, researchers can fine-tune properties such as solubility, bioavailability, and target specificity. For instance, modifications to the fluorene ring might enhance metabolic stability while preserving or improving binding affinity to therapeutic targets.

The role of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid in drug discovery is further underscored by its potential as a chiral building block. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are often required to achieve optimal pharmacological effects while minimizing side reactions. Chiral derivatives derived from this scaffold could exhibit enhanced selectivity for specific biological pathways or receptors.

Emerging research also highlights the importance of understanding the environmental impact and synthetic sustainability associated with this compound. Efficient synthetic routes that minimize waste and employ green chemistry principles are increasingly critical in pharmaceutical manufacturing. The development of methodologies that allow for scalable production of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid while adhering to these principles will be essential for its widespread adoption in industrial applications.

Future directions in the study of this compound may include exploring its role in emerging therapeutic modalities such as gene editing or mRNA-based vaccines. The structural motifs present in this molecule could be leveraged to develop novel delivery systems or scaffolds that enhance the efficacy of nucleic acid therapeutics. Such applications would capitalize on the ability to precisely modify molecular architecture while maintaining functional integrity.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-3-carboxylic acid (CAS No. 2172143-70-1) represents a fascinating example of how complex molecular structures can be harnessed for pharmaceutical innovation. Its unique combination of functional groups, coupled with recent advancements in synthetic chemistry and computational biology, positions it as a valuable asset in the ongoing quest to develop safer and more effective therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly significant role in addressing unmet medical needs across multiple therapeutic areas.